Cas no 2229572-25-0 (methyl2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine
• CAS No: 2229572-25-0
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5891759
• PubChem ID: 165880200
• Update Time: 2025-07-20

methyl2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine
• methyl[2-methyl-1-(1-methylcyclopropyl)propan-2-yl]amine
• EN300-1802876
• 2229572-25-0

• Inchi： 1S/C9H19N/c1-8(2,10-4)7-9(3)5-6-9/h10H,5-7H2,1-4H3
• InChI Key： CWAHJTSQBQXQBC-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1(C)CC1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on methyl2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine

Research Brief on Methyl 2-Methyl-1-(1-Methylcyclopropyl)Propan-2-Ylamine (CAS: 2229572-25-0): Recent Advances and Applications

Methyl 2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine (CAS: 2229572-25-0) is a structurally unique amine compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopropyl and branched alkylamine moieties, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) drug development. Recent studies have explored its potential as a modulator of neurotransmitter systems, with a focus on its interactions with monoamine transporters and receptors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the binding affinity and selectivity of methyl 2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine towards serotonin (5-HT) and dopamine (DAT) transporters. The research employed in vitro radioligand binding assays and molecular docking simulations, revealing that the compound exhibits moderate affinity for both transporters, with a slight preference for DAT. These findings suggest its potential utility in the development of novel psychostimulants or antidepressants, although further optimization is required to enhance selectivity and reduce off-target effects.

In addition to its CNS applications, recent preclinical studies have explored the compound's metabolic stability and pharmacokinetic profile. A study conducted by researchers at the University of California, San Francisco, utilized liquid chromatography-mass spectrometry (LC-MS) to analyze the compound's metabolism in human liver microsomes. The results indicated that methyl 2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine undergoes rapid hepatic clearance, primarily via cytochrome P450-mediated oxidation. This insight has prompted investigations into structural modifications to improve metabolic stability, such as the introduction of fluorine atoms at specific positions on the cyclopropyl ring.

The synthetic accessibility of methyl 2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine has also been a focus of recent research. A 2024 publication in Organic Letters described an efficient, three-step synthesis route starting from commercially available 1-methylcyclopropanecarboxylic acid. The key step involves a reductive amination strategy using sodium cyanoborohydride, yielding the target compound with high purity (>98%) and overall yield of 65%. This scalable synthesis method has facilitated broader exploration of the compound's pharmacological potential.

Emerging applications in drug discovery have further highlighted the versatility of this amine scaffold. Computational studies have identified methyl 2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine as a promising fragment for the development of covalent inhibitors targeting cysteine proteases. The cyclopropyl group's strain energy and the amine's nucleophilicity make it particularly suitable for designing irreversible inhibitors through Michael addition reactions. Several pharmaceutical companies have reportedly incorporated this scaffold into their screening libraries for protease inhibitor programs.

Despite these promising developments, challenges remain in the clinical translation of methyl 2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine derivatives. Recent toxicology studies in rodent models have identified dose-dependent hepatotoxicity associated with prolonged administration of high doses. Researchers are currently investigating structure-toxicity relationships to mitigate these adverse effects while maintaining the desired pharmacological activity. The compound's future in drug development will likely depend on successful optimization of both its efficacy and safety profiles.

In conclusion, methyl 2-methyl-1-(1-methylcyclopropyl)propan-2-ylamine (CAS: 2229572-25-0) represents a chemically intriguing scaffold with multiple potential therapeutic applications. Recent research has significantly advanced our understanding of its pharmacological properties, metabolic fate, and synthetic accessibility. As investigations continue into structure-activity relationships and mechanism of action, this compound may serve as a valuable starting point for the development of novel CNS therapeutics and enzyme inhibitors in the coming years.